4-Methoxy-3-[(pyridin-2-ylmethyl)-amino]-benzoic acid

• IUPAC Name: 4-methoxy-3-(pyridin-2-ylmethylamino)benzoic acid
• InChI: InChI=1S/C14H14N2O3/c1-19-13-6-5-10(14(17)18)8-12(13)16-9-11-4-2-3-7-15-11/h2-8,16H,9H2,1H3,(H,17,18)
• InChI Key: LSCAALPLWITLJT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)O)NCC2=CC=CC=N2
• Molecular Formula: C14H14N2O3
• Molecular Weight: 258.27 g/mol

Description

“4-Methoxy-3-[(pyridin-2-ylmethyl)-amino]-benzoic acid” is a chemical compound with the molecular formula C14H14N2O3. It’s used in proteomics research applications.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H11NO3/c1-17-12-6-5-9(13(15)16)8-10(12)11-4-2-3-7-14-11/h2-8H,1H3,(H,15,16) and the InChI key is FWJIAMUVXKCWND-UHFFFAOYSA-N.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Derivatives : 4-Methoxy-3-[(pyridin-2-ylmethyl)-amino]-benzoic acid serves as an intermediate in the synthesis of complex compounds. For instance, a study conducted by Li Bo-yu (2003) details the synthesis of N-(2-aminophenyl)-4-[N-(pyridinyl-3-methoxycarbonyl)-aminomethyl] benzamide using a similar compound as an intermediate (Li Bo-yu, 2003).

• Crystal Structure and Properties : Research led by A. Lemmerer and S. A. Bourne (2012) on a similar compound, benzoic acid–3,4-bis[(pyridin-3-ylmethyl)amino]cyclobut-3-ene-1,2-dione, reveals insights into its crystal structure and properties through hydrogen bonding, forming extended ribbons (Lemmerer & Bourne, 2012).

Photophysical and Chemical Properties

• Luminescent Properties : A. Srivastava et al. (2017) explored pyridyl substituted benzamides linked to benzoic acid chloride, demonstrating luminescent properties in solutions and solid states, indicating potential applications in photophysical studies (Srivastava et al., 2017).

• Corrosion Inhibition : Nnamdi C. Okey and colleagues (2020) studied Schiff bases derived from similar compounds, like 3-[(3-Hydroxy-4-methoxy-benzylidene)-amino]-benzoic acid, for their potential as corrosion inhibitors, showcasing the chemical versatility of such compounds (Okey et al., 2020).

Applications in Coordination Chemistry

• Lanthanide Coordination Polymers : S. Sivakumar, M. Reddy, and colleagues (2011) synthesized lanthanide-based coordination polymers using derivatives of 3,5-dihydroxy benzoates, closely related to the compound of interest. These polymers have been studied for their crystal structures and photophysical properties (Sivakumar et al., 2011).

• Synthesis of Complex Ester Structures : The synthesis of triorganostannyl esters of pyridinylimino substituted aminobenzoic acids, as researched by D. Tzimopoulos et al. (2010), highlights the application of related compounds in forming complex structures, which can influence photophysical properties and ligand interactions (Tzimopoulos et al., 2010).

Future Directions

“4-Methoxy-3-[(pyridin-2-ylmethyl)-amino]-benzoic acid” has potential applications in proteomics research. Further studies may explore its potential as a WSB1 degrader for the treatment of cancer metastasis.